Cas no 1311275-32-7 (4-Chloro-5-tosyl-5H-pyrrolo3,2-Dpyrimidine)

• Product Name: 4-Chloro-5-tosyl-5H-pyrrolo3,2-Dpyrimidine
• CAS No: 1311275-32-7
• MF: C₁₃H₁₀ClN₃O₂S
• MW: 307.755400180817
• MDL: MFCD19105242
• CID: 3047550
• PubChem ID: 56773421
• Update Time: 2025-10-23

4-Chloro-5-tosyl-5H-pyrrolo3,2-Dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-tosyl-5H-pyrrolo[3,2-d]pyrimidine
• 5H-Pyrrolo[3,2-d]pyrimidine, 4-chloro-5-[(4-methylphenyl)sulfonyl]-
• 4-chloro-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[ 3,2-d]pyrimidine
• EN300-18963610
• AKOS015850442
• 4-chloro-5-(4-methylbenzenesulfonyl)-5H-pyrrolo[3,2-d]pyrimidine
• 1311275-32-7
• 4-chloro-5-(4-methylphenyl)sulfonylpyrrolo[3,2-d]pyrimidine
• Z3234816788
• SCHEMBL20505742
• 4-Chloro-5-tosyl-5H-pyrrolo3,2-Dpyrimidine

• MDL： MFCD19105242
• Inchi： 1S/C13H10ClN3O2S/c1-9-2-4-10(5-3-9)20(18,19)17-7-6-11-12(17)13(14)16-8-15-11/h2-8H,1H3
• InChI Key： VSFDYYLYTLVJCC-UHFFFAOYSA-N
• SMILES： C1=NC(Cl)=C2N(S(C3=CC=C(C)C=C3)(=O)=O)C=CC2=N1

Computed Properties

• Exact Mass: 307.0182254g/mol
• Monoisotopic Mass: 307.0182254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 73.2Ų

Additional information on 4-Chloro-5-tosyl-5H-pyrrolo3,2-Dpyrimidine

4-Chloro-5-tosyl-5H-pyrrolo[3,2-D]pyrimidine: A Comprehensive Overview

The compound with CAS No. 1311275-32-7, commonly referred to as 4-Chloro-5-tosyl-5H-pyrrolo[3,2-D]pyrimidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrrolopyrimidines, which are known for their unique structural features and potential biological activities. The tosyl group attached to the molecule plays a crucial role in its chemical reactivity and functional properties.

Recent studies have highlighted the importance of pyrrolopyrimidines in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The 4-chloro substitution in this compound adds an additional layer of complexity, influencing its electronic properties and bioavailability. Researchers have explored the synthesis of this compound through various routes, including microwave-assisted synthesis and catalytic methods, which have significantly improved the yield and purity of the product.

The structural integrity of 4-Chloro-5-tosyl-5H-pyrrolo[3,2-D]pyrimidine is further enhanced by its rigid framework, which facilitates interactions with biological targets. This property has been leveraged in the design of novel anti-cancer agents, where the compound exhibits promising activity against various cancer cell lines. The tosyl group, being a good leaving group, also enables further functionalization, allowing chemists to explore a wide range of derivatives with enhanced pharmacokinetic profiles.

In terms of applications, this compound has shown potential in the development of nucleic acid-targeting drugs. Its ability to bind to DNA and RNA with high specificity makes it a valuable tool in gene therapy and antiviral research. Recent advancements in computational chemistry have allowed researchers to model the binding interactions of this compound with nucleic acids, providing deeper insights into its mechanism of action.

Moreover, the synthesis and characterization of 4-Chloro-5-tosyl-5H-pyrrolo[3,2-D]pyrimidine have been optimized using green chemistry principles. This approach not only reduces environmental impact but also ensures scalability for industrial production. The compound's stability under various reaction conditions further underscores its suitability for large-scale manufacturing processes.

Looking ahead, the integration of machine learning algorithms into drug discovery pipelines is expected to accelerate the development of 4-Chloro-5-tosyl-5H-pyrrolo[3,2-D]pyrimidine derivatives with improved efficacy and reduced toxicity. These advancements will undoubtedly pave the way for novel therapeutic strategies in oncology and infectious diseases.

In conclusion, 4-Chloro-5-tosyl-5H-pyrrolo[3,2-D]pyrimidine stands as a testament to the ingenuity of modern chemical research. Its unique structure, coupled with cutting-edge synthesis techniques and applications in drug development, positions it as a key player in the ongoing quest for innovative medical solutions.